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Compound of Interest

Compound Name: mono-tert-Butyl succinate

Cat. No.: B078004

In-depth Technical Guide: Mono-tert-Butyl
Succinate

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the fundamental physicochemical properties of mono-tert-butyl
succinate, a versatile reagent used in organic synthesis.

Physicochemical Data

Mono-tert-butyl succinate, also known as 4-(tert-butoxy)-4-oxobutanoic acid, is a mono-ester
derivative of succinic acid.[1][2] Its key quantitative identifiers are summarized below.

Property Value Source
Molecular Formula CsH140a4 [11(31[4]
Molecular Weight 174.19 g/mol [3]
CAS Number 15026-17-2 [3]

Experimental Protocols

The molecular weight and formula of a well-characterized compound like mono-tert-butyl
succinate are fundamental properties derived from its atomic composition and structure.
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These values are calculated based on the standard atomic weights of its constituent elements
(Carbon, Hydrogen, Oxygen) and confirmed through standard analytical techniques such as
mass spectrometry and elemental analysis during initial synthesis and characterization. As
such, a detailed experimental protocol for the determination of these specific, established
values is not applicable in this context. The synthesis of the compound can be achieved by
refluxing succinic anhydride in tert-butanol.[5]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular properties.
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Fig 1. Properties of Mono-tert-Butyl Succinate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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